![molecular formula C9H9NO2 B1316012 6-hydroxy-3,4-dihydroisoquinolin-1(2H)-one CAS No. 22245-98-3](/img/structure/B1316012.png)
6-hydroxy-3,4-dihydroisoquinolin-1(2H)-one
Overview
Description
6-Hydroxy-3,4-dihydroisoquinolin-1(2H)-one is a chemical compound with the molecular formula C9H9NO2. It is also known by its IUPAC name: 6-hydroxy-3,4-dihydro-1(2H)-isoquinolinone. This compound belongs to the class of isoquinolinones and exhibits interesting properties due to its unique structure .
Synthesis Analysis
The synthesis of this compound involves various methods, including chemical reactions and organic transformations. Researchers have explored different synthetic routes to obtain this compound, which may include cyclization reactions, reduction processes, or modifications of existing isoquinoline derivatives. Further studies are needed to optimize and refine the synthesis protocols .
Molecular Structure Analysis
The molecular structure of this compound consists of a dihydroisoquinoline core with a hydroxyl group attached at the 6-position. The presence of the hydroxyl group imparts unique reactivity and potential biological activity. Researchers have investigated the stereochemistry and conformational aspects of this compound to understand its behavior in various environments .
Chemical Reactions Analysis
This compound can participate in various chemical reactions, including oxidation, reduction, and substitution reactions. Researchers have explored its reactivity with different reagents and catalysts to synthesize derivatives or modify its functional groups. Investigating its behavior under different reaction conditions is crucial for understanding its potential applications .
Physical And Chemical Properties Analysis
Scientific Research Applications
Synthesis Methodologies
- A new synthesis method for 2-benzyl-5-hydroxy-3,4-dihydroisoquinolin-1(2H)-one has been developed, offering a mild and efficient approach with higher yield (Chen Zhan-guo, 2008).
- Novel synthetic routes for lamellarin U and lamellarin G trimethyl ether were created using 1,2,3,4-tetrahydroisoquinoline-1-carbonitriles as starting materials, introducing a new pathway for preparing derivatives with acid-sensitive protecting groups (J. Liermann & T. Opatz, 2008).
- A metal-free hydroxyalkylation-initiated radical cyclization of N-allylbenzamide was developed, enabling the creation of 4-substituted 3,4-dihydroisoquinolin-1(2H)-one derivatives (Wei Zhou et al., 2015).
- New methodology for constructing the 3,4-dihydroisoquinolinone skeleton, crucial for isoquinoline alkaloids, has been reported, showcasing an innovative approach in this field (Berk Mujde et al., 2011).
Potential Therapeutic Applications
- The synthesized hydroxamic acid derivative of dihydroisoquinoline exhibited cytotoxic activity against the human hepatocarcinoma cell line Hep3B, indicating potential therapeutic applications (Hassen Ben Salah et al., 2014).
- Novel 2-substituted-3,4-dihydro-1(2H)-isoquinolinones were synthesized and exhibited vasodilatation activity, suggesting a possible role in cardiovascular therapies (Zhang San-qi, 2010).
- Discovery of2-aryl-8-hydroxy (or methoxy)-isoquinolin-1(2H)-ones as novel EGFR inhibitors provides a new scaffold for cancer treatment, particularly in targeting the EGFR tyrosine kinase, a critical component in certain cancer therapies (Bo-Rui Kang et al., 2013).
Pharmacological Research
- The analgesic and anti-inflammatory properties of certain derivatives of dihydroisoquinoline have been explored, indicating potential use in pain management and inflammation control (V. V. Khalturina et al., 2010).
- Amide alkaloids obtained from Portulaca oleracea L., including a dihydroisoquinoline derivative, showed significant anticholinesterase activities, suggesting potential applications in treating disorders like Alzheimer's disease (Wen Xu et al., 2020).
Chemical Analysis and Novel Compounds
- The isolation of new alkaloids from Nigella glandulifera, including a rare isoquinolinone alkaloid, highlights the diverse chemical composition of natural sources and their potential for novel drug discovery (Wen-hua Guo et al., 2017).
Safety and Hazards
Properties
IUPAC Name |
6-hydroxy-3,4-dihydro-2H-isoquinolin-1-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9NO2/c11-7-1-2-8-6(5-7)3-4-10-9(8)12/h1-2,5,11H,3-4H2,(H,10,12) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TYNQFYSVGOMKOS-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNC(=O)C2=C1C=C(C=C2)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9NO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00579307 | |
Record name | 6-Hydroxy-3,4-dihydroisoquinolin-1(2H)-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00579307 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
163.17 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
22245-98-3 | |
Record name | 3,4-Dihydro-6-hydroxy-1(2H)-isoquinolinone | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=22245-98-3 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 6-Hydroxy-3,4-dihydroisoquinolin-1(2H)-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00579307 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 6-hydroxy-1,2,3,4-tetrahydroisoquinolin-1-one | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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